N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C12H16N2O5S/c1-2-14-20(16,17)6-5-13-12(15)9-3-4-10-11(7-9)19-8-18-10/h3-4,7,14H,2,5-6,8H2,1H3,(H,13,15)
• InChI Key: SEKWJMYXSCBDSJ-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)CCNC(=O)C1=CC2=C(C=C1)OCO2
• Molecular Formula: C12H16N2O5S
• Molecular Weight: 300.33 g/mol

Description

N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide, also known as ESE-15, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. ESE-15 has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment.

Mechanism of Action

Target of Action

Similar benzodioxole compounds have been reported to exhibit anticancer activities . These compounds are often evaluated for their cytotoxic activity against various cancer cell lines .

Mode of Action

For instance, carboxamide containing compounds have been reported to reduce the secretions of α-fetoprotein (α-FP) in Hep3B cancer cells . This suggests that these compounds may interact with cancer cells and induce changes that inhibit their growth or proliferation .

Biochemical Pathways

Similar benzodioxole compounds have been reported to induce cell cycle arrest in the g2-m phase . This suggests that these compounds may affect the cell cycle regulation pathways, leading to the inhibition of cell division and proliferation .

Result of Action

For instance, some compounds have been shown to induce cell cycle arrest in the G2-M phase and reduce the secretions of α-fetoprotein (α-FP) in Hep3B cancer cells . These results suggest that these compounds may have a potent and promising antitumor activity .

Action Environment

It’s worth noting that the efficacy of similar benzodioxole compounds as anticancer agents can be influenced by various factors, including the type of cancer cells, the stage of the disease, and the patient’s overall health status .

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide for lab experiments is its high potency and specificity for HDAC inhibition. This makes it a useful tool for studying the role of HDAC in cancer cell growth and survival. However, one limitation of N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide is its potential toxicity, which can limit its use in certain experimental systems.

Future Directions

There are several potential future directions for research on N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide. One area of interest is the development of N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide analogs with improved potency and selectivity for HDAC inhibition. Another area of interest is the investigation of N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, the potential use of N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide as a diagnostic tool for cancer detection is an area of ongoing research.

Synthesis Methods

The synthesis of N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide involves several steps, including the reaction of 2-nitrophenylsulfonamide with ethylene oxide to form 2-(2-nitrophenylsulfamoyl)ethyl ether. This compound is then reacted with 1,3-benzodioxole-5-carboxylic acid to form N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide. The synthesis of N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide has been optimized for high yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various types of cancer cells, including breast, prostate, and lung cancer cells. N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[2-(ethylsulfamoyl)ethyl]-1,3-benzodioxole-5-carboxamide has been shown to inhibit the migration and invasion of cancer cells, which are critical processes in cancer metastasis.